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Compound of Interest

Compound Name: (-)-Enitociclib

Cat. No.: B1678949 Get Quote

Technical Support Center: (-)-Enitociclib
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the handling and use of (-)-Enitociclib, with a

focus on addressing its aqueous solubility challenges.

Frequently Asked Questions (FAQs)
Q1: What is (-)-Enitociclib and what is its mechanism of action?

A1: (-)-Enitociclib (also known as BAY 1251152 or VIP152) is a potent and highly selective

inhibitor of Cyclin-Dependent Kinase 9 (CDK9).[1][2][3] CDK9 is a key component of the

positive transcription elongation factor b (P-TEFb) complex.[1][4] By inhibiting CDK9, (-)-
Enitociclib blocks the phosphorylation of the C-terminal domain of RNA Polymerase II, which

in turn prevents transcriptional elongation of many genes, including those encoding anti-

apoptotic proteins like Mcl-1 and oncogenes such as MYC.[1][2][3][5] This disruption of

transcription can lead to cell cycle arrest and apoptosis in cancer cells that are highly

dependent on these short-lived proteins.[5][6]

Q2: What are the basic physicochemical properties of (-)-Enitociclib?

A2: Below is a summary of the key physicochemical properties of (-)-Enitociclib.
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Property Value Reference

Molecular Formula C₁₉H₁₈F₂N₄O₂S [6]

Molecular Weight 404.43 g/mol [1][6]

Appearance Solid powder N/A

XLogP3 4.2 [6]

Q3: What is the solubility of (-)-Enitociclib in common solvents?

A3: (-)-Enitociclib is known to have poor aqueous solubility. The table below summarizes its

solubility in common laboratory solvents.

Solvent Solubility Reference

DMSO 81 mg/mL (200.28 mM) [1]

Water Insoluble [1]

Ethanol Insoluble [1]

Q4: What is the recommended method for preparing a stock solution of (-)-Enitociclib?

A4: The recommended solvent for preparing a stock solution of (-)-Enitociclib is high-quality,

anhydrous dimethyl sulfoxide (DMSO).[1] It is advisable to prepare a concentrated stock

solution (e.g., 10 mM to 81 mg/mL) in DMSO.[1][2] This stock solution can then be aliquoted

and stored at -20°C or -80°C to avoid repeated freeze-thaw cycles.[7][8]

Troubleshooting Guide: Aqueous Solubility Issues
This guide addresses common problems encountered when preparing aqueous working

solutions of (-)-Enitociclib from a DMSO stock.

Problem: Precipitation occurs when diluting the DMSO stock solution into aqueous buffer or cell

culture medium.
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This is a common issue due to the hydrophobic nature of (-)-Enitociclib. Here are several

strategies to mitigate this problem:

Strategy Detailed Explanation

Stepwise Dilution

Avoid adding the concentrated DMSO stock

directly into a large volume of aqueous buffer.

Instead, perform serial dilutions. First, create an

intermediate dilution of the DMSO stock in a

small volume of the aqueous buffer. Then, add

this intermediate dilution to the final volume.

This gradual change in solvent polarity can help

keep the compound in solution.[7]

Maintain Low Final DMSO Concentration

It is crucial to keep the final concentration of

DMSO in your assay low, typically below 0.5%,

to avoid solvent-induced cytotoxicity and to

minimize its effect on the experiment.[1][7]

Always include a vehicle control with the same

final DMSO concentration in your experiments.

Pre-warm the Aqueous Medium

Pre-warming the cell culture medium or buffer to

37°C before adding the (-)-Enitociclib stock

solution can sometimes improve solubility and

prevent precipitation.[9][10]

Gentle Mixing

When adding the stock solution to the aqueous

medium, do so slowly and with gentle agitation

(e.g., swirling the tube or flask) to ensure rapid

and uniform mixing.[9][10]

Sonication

If precipitation still occurs, gentle sonication in a

water bath for a short period may help to

redissolve the compound.[8] However, be

cautious as prolonged sonication can generate

heat and potentially degrade the compound.

Experimental Protocols
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Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Materials:

(-)-Enitociclib powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Accurately weigh the required amount of (-)-Enitociclib powder. For 1 mL of a 10 mM stock

solution, you will need 4.04 mg (Molecular Weight = 404.43 g/mol ).

Add the appropriate volume of anhydrous DMSO to the powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming to

37°C can be used to aid dissolution if needed.

Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell-Based Assays

This protocol is for preparing a 1 µM working solution from a 10 mM DMSO stock, ensuring the

final DMSO concentration is 0.1%.

Materials:

10 mM (-)-Enitociclib stock solution in DMSO

Pre-warmed (37°C) sterile cell culture medium

Sterile conical tubes

Procedure:
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Intermediate Dilution: In a sterile tube, add 99 µL of pre-warmed cell culture medium. To this,

add 1 µL of the 10 mM (-)-Enitociclib DMSO stock solution. Mix gently by pipetting up and

down. This creates a 100 µM intermediate solution with 1% DMSO.

Final Dilution: In a separate sterile tube containing the final volume of pre-warmed cell

culture medium for your experiment (e.g., 9.9 mL), add 100 µL of the 100 µM intermediate

solution.

Mix the final solution gently but thoroughly by inverting the tube several times.

The final concentration of (-)-Enitociclib will be 1 µM, and the final DMSO concentration will

be 0.1%.

Use the prepared working solution immediately for your experiment.

Signaling Pathway and Experimental Workflow
Diagrams
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Experimental Workflow for Preparing (-)-Enitociclib Working Solution

Stock Solution Preparation

Working Solution Preparation
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(-)-Enitociclib Mechanism of Action: Inhibition of CDK9/P-TEFb Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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